Cas no 75167-21-4 (1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester
• CAS No: 75167-21-4
• MF: C₁₂H₁₅ClN₄O₄
• MW: 314.724901437759
• CID: 539999
• PubChem ID: 13076363
• Update Time: 2025-04-19

1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester
• ethyl 4-(6-chloro-3-nitropyridin-2-yl)piperazine-1-carboxylate
• 4-(6-chloro3-nitro-2-pyridinyl)-1-piperazinecarboxylic acid, ethyl ester
• DTXSID70517433
• SCHEMBL10964799
• 6-chloro-2-(4-ethoxycarbonyl-1-piperazinyl)-3-nitropyridine
• 75167-21-4
• 4-(6-chloro-3-nitro-2-pyridinyl)-1-piperazinecarboxylic acid, ethyl ester
• AKMFLNXSGUYKJX-UHFFFAOYSA-N

• Inchi： 1S/C12H15ClN4O4/c1-2-21-12(18)16-7-5-15(6-8-16)11-9(17(19)20)3-4-10(13)14-11/h3-4H,2,5-8H2,1H3
• InChI Key： AKMFLNXSGUYKJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)N1CCN(C(=O)OCC)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.07800
• Monoisotopic Mass: 314.0781827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 91.49000
• LogP: 2.44780